Cas no 2138395-13-6 (1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one)

• Product Name: 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one
• CAS No: 2138395-13-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6154608
• PubChem ID: 165451530
• Update Time: 2025-05-27

1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one
• EN300-744987
• 2138395-13-6
• 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one

• Inchi： 1S/C13H16O3/c1-3-5-10(14)12-8-9-6-4-7-11(15-2)13(9)16-12/h4,6-7,12H,3,5,8H2,1-2H3
• InChI Key： PBJVMEMXMFGITP-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC1C(CCC)=O)OC

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one

Research Brief on 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one (CAS: 2138395-13-6)

The compound 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one (CAS: 2138395-13-6) has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This benzofuran derivative exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in the development of novel drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one, emphasizing its scalability and purity. The study highlighted the use of palladium-catalyzed coupling reactions to achieve high yields and enantiomeric purity, which is critical for its application in drug development. The compound's structural features, including the methoxy group and the dihydrobenzofuran core, were identified as key contributors to its biological activity.

Pharmacological evaluations of 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro assays demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, its metabolic stability and low cytotoxicity profile make it a viable candidate for further preclinical studies.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, examined the compound's anti-inflammatory properties. The study reported that 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one exhibited significant inhibition of pro-inflammatory cytokines in macrophage cells, indicating its potential as an anti-inflammatory agent. Molecular docking studies further supported these findings by revealing strong interactions with key inflammatory pathway proteins.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and selectivity. Future research directions include structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant therapeutic agent.

In conclusion, 1-(7-Methoxy-2,3-dihydro-1-benzofuran-2-yl)butan-1-one (CAS: 2138395-13-6) represents a versatile scaffold with significant potential in drug discovery. Its diverse pharmacological activities and synthetic accessibility position it as a valuable candidate for further investigation. Continued research will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.